3-(methoxymethyl)-5-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,2,4-thiadiazole

• IUPAC Name: 3-(methoxymethyl)-5-[3-[(2-methylimidazol-1-yl)methyl]azetidin-1-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C12H17N5OS/c1-9-13-3-4-16(9)5-10-6-17(7-10)12-14-11(8-18-2)15-19-12/h3-4,10H,5-8H2,1-2H3
• InChI Key: KNMBDNTYBWEHQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2CN(C2)C3=NC(=NS3)COC
• Molecular Formula: C12H17N5OS
• Molecular Weight: 279.36 g/mol
• CAS No.: 2640978-59-0

Description

The compound “3-(methoxymethyl)-5-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,2,4-thiadiazole” is a complex organic molecule that contains several functional groups and heterocyclic rings, including an imidazole ring and a thiadiazole ring. Imidazole rings are found in many important biomolecules, such as histidine and histamine. Thiadiazoles are a type of organosulfur compound that have been studied for their potential pharmaceutical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as FT-IR and NMR spectroscopy could be used to analyze the structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups would likely make it soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s being studied for potential pharmaceutical properties, its mechanism of action would involve how it interacts with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in pharmaceuticals or materials science. Additionally, studies could be conducted to better understand its physical and chemical properties.